6-(Diphenylphosphoryl)naphthalene-2-boronic Acid Pinacol Ester

• Molecular Formula: C28H28BO3P
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 2-(6-diphenylphosphorylnaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C28H28BO3P/c1-27(2)28(3,4)32-29(31-27)23-17-15-22-20-26(18-16-21(22)19-23)33(30,24-11-7-5-8-12-24)25-13-9-6-10-14-25/h5-20H,1-4H3
• InChI Key: MMJLKBCDTFTSCT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=C(C=C3)P(=O)(C4=CC=CC=C4)C5=CC=CC=C5

Description

MFCD33548951 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in both academic and industrial research.

Preparation Methods

The preparation of MFCD33548951 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compounds, which are then converted into methanesulfonate crystal forms . The preparation method is designed to be simple and suitable for large-scale industrial production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD33548951 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxygenated derivatives, while substitution reactions can introduce various functional groups into the compound .

Scientific Research Applications

MFCD33548951 has a wide range of scientific research applications In chemistry, it is used as a precursor for synthesizing more complex molecules In biology, it serves as a probe for studying cellular processes and interactionsIndustrially, MFCD33548951 is used in the production of various materials and chemicals, highlighting its versatility and importance .

Mechanism of Action

The mechanism of action of MFCD33548951 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological outcomes, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

MFCD33548951 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures or methanesulfonate groups. MFCD33548951 stands out due to its specific reactivity and stability, which make it particularly suitable for certain applications. Other similar compounds may include variations in the triazolo ring or different substituents, but they may not offer the same level of stability or reactivity .